Cas no 2228497-42-3 (5-bromo-1-(but-3-yn-1-yl)-2,3-dimethoxybenzene)

• Product Name: 5-bromo-1-(but-3-yn-1-yl)-2,3-dimethoxybenzene
• CAS No: 2228497-42-3
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 6141705
• PubChem ID: 165681141
• Update Time: 2025-10-29

5-bromo-1-(but-3-yn-1-yl)-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(but-3-yn-1-yl)-2,3-dimethoxybenzene
• EN300-1925894
• 2228497-42-3

• Inchi： 1S/C12H13BrO2/c1-4-5-6-9-7-10(13)8-11(14-2)12(9)15-3/h1,7-8H,5-6H2,2-3H3
• InChI Key： DTGOFUNBJYUAOE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CCC#C)OC)OC

Computed Properties

• Exact Mass: 268.00989g/mol
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-bromo-1-(but-3-yn-1-yl)-2,3-dimethoxybenzene

5-Bromo-1-(but-3-yn-1-yl)-2,3-dimethoxybenzene (CAS No. 2228497-42-3)

5-Bromo-1-(but-3-yn-1-yl)-2,3-dimethoxybenzene, also known by its CAS registry number CAS No. 2228497-42-3, is a complex organic compound with a unique structure and versatile applications in various fields of chemistry. This compound is characterized by its bromine substituent at the 5-position of the benzene ring, a butynyl group at the 1-position, and methoxy groups at the 2 and 3 positions. Its structure makes it an interesting subject for both academic research and industrial applications.

The synthesis of 5-bromo-1-(but-3-yn-1-yl)-2,3-dimethoxybenzene involves a series of carefully designed reactions, including nucleophilic aromatic substitution and alkyne functionalization. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various reaction conditions has also been extensively studied, highlighting its potential as an intermediate in pharmaceutical and agrochemical industries.

One of the most significant applications of this compound lies in its use as a building block in medicinal chemistry. Researchers have employed 5-bromo substituents to design bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders. The presence of the butynyl group provides additional functionalization opportunities, enabling the creation of diverse pharmacophores with enhanced bioavailability and efficacy.

In materials science, 5-bromo-substituted aromatic compounds like this one have shown promise in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The combination of electron-withdrawing groups (bromine) and electron-donating groups (methoxy) creates a unique electronic environment that can be tailored for specific applications. Recent advancements in computational chemistry have allowed for better prediction of these materials' properties, accelerating their development.

The compound's reactivity under different conditions has also been a focal point of recent research. For instance, its ability to undergo click chemistry reactions has opened new avenues for constructing complex molecules with high precision. This property is particularly valuable in drug discovery, where modular synthesis approaches are increasingly favored.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards required for both research and industrial use.

Environmental considerations have also come into play with this compound. Studies on its biodegradation pathways and ecological impact are ongoing, aiming to develop sustainable practices for its production and disposal. This aligns with global efforts to promote green chemistry principles across all sectors.

In summary, 5-bromo-1-(but-syn-ylinyl)-dimethoxybenzene stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.